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Compound of Interest

Compound Name: H-D-Leu-OBzl.TosOH

Cat. No.: B613197 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents such as H-D-Leu-OBzl.TosOH (D-Leucine benzyl ester p-toluenesulfonate

salt) is a critical aspect of laboratory safety and environmental stewardship. Adherence to

stringent disposal protocols is essential to mitigate potential hazards and ensure compliance

with regulatory standards. This guide provides detailed, step-by-step instructions for the safe

handling and disposal of H-D-Leu-OBzl.TosOH.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for H-D-Leu-OBzl.TosOH. Disposal of this chemical must be in accordance with local

and national regulations, and should be handled by a licensed waste disposal company.[1]

Personal Protective Equipment (PPE): When handling H-D-Leu-OBzl.TosOH, wearing

appropriate PPE is mandatory to prevent skin and eye contact, and inhalation.[2] This includes:

Safety glasses or goggles

Chemically resistant gloves

Laboratory coat

In situations where dust may be generated, a dust/mist filtering respirator is recommended.

[1]
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Engineering Controls: To minimize exposure, always handle H-D-Leu-OBzl.TosOH in a well-

ventilated area. The use of a fume hood or other local exhaust ventilation is strongly advised.[3]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: For a large spill, evacuate the immediate area and ensure adequate

ventilation.[4]

Containment: Carefully sweep up the solid material, taking care to avoid generating dust.[2]

[3]

Collection: Place the spilled material into a designated, properly labeled waste container.[3]

[4]

Decontamination: Clean the spill area with an appropriate solvent, followed by washing with

soap and water.[4]

Reporting: Report the spill to the laboratory supervisor or safety officer.[4]

Step-by-Step Disposal Procedure
The recommended procedure for the disposal of H-D-Leu-OBzl.TosOH is as follows:

Waste Identification and Segregation:

Designate a specific waste container for H-D-Leu-OBzl.TosOH.

The container must be clearly labeled with the full chemical name ("H-D-Leu-
OBzl.TosOH" or "D-Leucine benzyl ester p-toluenesulfonate salt"), CAS number (17664-

93-6), and appropriate hazard warnings.[4][5]

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

Containerization:
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Use a clean, dry, and chemically compatible container with a secure lid.

For solid waste, a wide-mouth container is suitable.

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical

waste storage area.[4]

Keep the container away from incompatible materials, such as strong oxidizing agents.[2]

Arrangement for Professional Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup.

Provide a complete and accurate description of the waste, including its chemical

composition and quantity.

Never dispose of H-D-Leu-OBzl.TosOH down the drain or in regular trash.[4]

Container Decontamination:

Empty containers that held H-D-Leu-OBzl.TosOH should be thoroughly rinsed with a

suitable solvent.

The rinsate must be collected and treated as hazardous waste, to be disposed of in the

same manner as the chemical itself.

Quantitative Data
For easy reference, the following table summarizes key quantitative data for H-D-Leu-
OBzl.TosOH.
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Property Value

Molecular Formula C20H27NO5S[2][5]

Molecular Weight 393.50 g/mol [2][5]

Melting Point 156 - 160 °C[2]

Appearance White solid[2]

Solubility No information available[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of H-D-Leu-
OBzl.TosOH.
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Start: H-D-Leu-OBzl.TosOH Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Carefully Collect Solid Waste
(Avoid Dust Formation)

Place in a Labeled, Sealed
Chemical Waste Container

Store in Designated
Chemical Waste Area

Arrange for Professional
Chemical Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Workflow for the proper disposal of H-D-Leu-OBzl.TosOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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